Cas no 1170149-19-5 (3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine)
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
- 1,2,4-Triazolo[4,3-a]pyridine, 3-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-
-
- Inchi: 1S/C11H14N6O2/c1-2-15-7-8(17(18)19)10(14-15)11-13-12-9-5-3-4-6-16(9)11/h7H,2-6H2,1H3
- InChI Key: AWHFFIMIXTYBGH-UHFFFAOYSA-N
- SMILES: C12=NN=C(C3C([N+]([O-])=O)=CN(CC)N=3)N1CCCC2
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-100mg |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 100mg |
¥1335.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-250mg |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 250mg |
¥1969.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-500mg |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 500mg |
¥2984.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-1g |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 1g |
¥3939.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-2g |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 2g |
¥4443.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-5g |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 5g |
¥8962.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-10g |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 10g |
¥16343.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615592-25g |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
1170149-19-5 | 98% | 25g |
¥29420.00 | 2024-08-09 |
3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
Research Brief on 3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1170149-19-5)
In recent years, the compound 3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1170149-19-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazolopyridine and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for pharmaceutical research and development.
The primary objective of recent research on this compound has been to explore its role as a selective kinase inhibitor, with a particular focus on its interaction with specific kinase targets implicated in cancer and inflammatory diseases. Structural analyses have revealed that the nitro and ethyl groups on the pyrazole ring, combined with the triazolopyridine scaffold, contribute to its high binding affinity and selectivity. Computational docking studies and molecular dynamics simulations have further supported these findings, highlighting the compound's potential as a lead candidate for drug development.
Experimental studies have employed a combination of in vitro and in vivo models to assess the compound's biological activity. In vitro assays using human cancer cell lines demonstrated significant inhibition of cell proliferation, with IC50 values in the low micromolar range. Additionally, the compound exhibited favorable pharmacokinetic profiles in rodent models, including good oral bioavailability and metabolic stability. These findings suggest that 3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine could serve as a viable candidate for further preclinical development.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its therapeutic index. For instance, replacing the nitro group with other electron-withdrawing groups has been explored to improve metabolic stability and reduce potential toxicity. These modifications are currently under investigation, with preliminary data indicating improved efficacy and safety profiles.
In conclusion, 3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine represents a promising scaffold for the development of novel kinase inhibitors and anti-inflammatory agents. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and advance it through the drug development pipeline. The compound's unique structural features and demonstrated biological activity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.
1170149-19-5 (3-(1-Ethyl-4-nitro-1H-pyrazol-3-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)